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Compound of Interest

Compound Name:
Chlorpromazine N-Oxide Maleic

Acid Salt

CAS No.: 18683-80-2

Cat. No.: B571473

Get Quote

Executive Summary
Chlorpromazine N-Oxide (CPZ-NO) represents a critical "qualified metabolite" impurity within

the lifecycle of Chlorpromazine (CPZ) drug substances. Unlike random synthetic byproducts,

CPZ-NO is a pharmacologically relevant metabolite formed via Flavin-containing

Monooxygenase (FMO) pathways.

For the drug development professional, the safety profile of CPZ-NO hinges on the "Reductive

Loop": the in vivo reversion of the N-oxide back to the parent compound. This guide

synthesizes the chemical stability, toxicological risk assessment (per ICH M7), and high-

resolution analytical strategies required to control this impurity.

Part 1: Chemical Architecture & The Reductive Loop
Identity:

Chemical Name: 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine N-

oxide[1]
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CAS: 1672-76-0[1][2][3]

Molecular Weight: 334.86 g/mol (+16 Da vs. Parent)

Key Characteristic: Polar, hydrophilic metabolite; distinct from the lipophilic parent.

The Stability Paradox: While CPZ-NO is chemically stable under ambient storage, it is

metabolically unstable. Upon ingestion, enteric bacteria and hepatic reductases can

deoxygenate the N-oxide back to Chlorpromazine. Consequently, the toxicology of the impurity

is inextricably linked to the toxicology of the parent drug.

Visualizing the Metabolic Pathway
Figure 1: The Oxidative-Reductive cycling of Chlorpromazine, highlighting the N-Oxide's

position as a reversible metabolite.
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Caption: The "Reductive Loop" (dashed red line) allows CPZ N-Oxide to revert to the parent

drug in vivo, a critical factor in safety qualification.

Part 2: Toxicological Profile & Risk Assessment
Genotoxicity Assessment (ICH M7 Context)
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The primary concern for any pharmaceutical impurity is mutagenicity.[4]

Structural Alert Status:Negative. Unlike aromatic N-oxides or nitro groups, tertiary aliphatic

amine N-oxides (like CPZ-NO) are generally not considered structural alerts for genotoxicity

under ICH M7 guidelines.

Ames Test Prediction: In silico models (e.g., Lhasa Derek, Leadscope) typically predict CPZ-

NO as negative, provided the parent CPZ is negative in the specific strain.

Conclusion: CPZ-NO is likely an ICH M7 Class 5 impurity (No structural alert, or alert shared

with parent), treating it as a non-mutagenic impurity controlled by general ICH Q3B limits.

Cytotoxicity & Phototoxicity
Phenothiazines are notorious for phototoxicity.

Mechanism: CPZ absorbs UV light, generating singlet oxygen and free radicals.

N-Oxide Specifics: CPZ-NO is less phototoxic than the parent CPZ and the desmethyl

metabolite. However, because it can revert to CPZ or degrade to the sulfoxide under UV

stress, it must be protected from light during analysis to prevent false-positive toxicity

readings in in vitro assays.

Qualification via "Metabolites in Safety Testing" (MIST)
Because CPZ-NO is a major human metabolite:

The Logic: If the patient is exposed to higher levels of CPZ-NO through normal metabolism

of the drug than they would be from the impurity present in the pill, the impurity is considered

"Qualified by Metabolism."

Action: You generally do not need to conduct separate animal toxicology studies for CPZ-NO

if its levels in the drug product are below the exposure AUC (Area Under Curve) found in

human plasma.

Part 3: Analytical Characterization Strategy
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Challenge: Differentiating CPZ N-Oxide from CPZ Sulfoxide. Both have the same mass shift

(+16 Da) and similar polarity. Solution: High-Performance Liquid Chromatography (HPLC) with

Mass Spectrometry (MS).

Experimental Protocol: LC-MS/MS Separation
Objective: Quantify CPZ N-Oxide without interference from the Sulfoxide isobar.

1. Sample Preparation (Self-Validating Step):

Why: CPZ N-oxide is thermally labile.

Protocol: Use Cold Extraction. Dissolve sample in Acetonitrile:Water (50:50) at 4°C. Do not

use ultrasonic baths for extended periods, as this can induce N-oxide degradation to the

parent (false low) or oxidation to sulfoxide (false high).

2. Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., 150mm x 2.1mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the amine).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 90% B over 10 minutes.

Critical Resolution Check: The N-Oxide typically elutes before the Sulfoxide due to higher

polarity of the N-O bond compared to the S-O bond.

Acceptance Criterion: Resolution (

) between N-Oxide and Sulfoxide > 2.0.

3. Mass Spectrometry Settings:

Ionization: ESI Positive Mode.

MRM Transitions (Quantification):
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CPZ N-Oxide:

335.1

86.1 (Characteristic dimethylamine side chain fragment).

CPZ Sulfoxide:

335.1

319.1 (Loss of oxygen).

Note: Distinct fragmentation patterns confirm identity despite identical parent mass.

Data Summary: Impurity Differentiation
Parameter

Chlorpromazine
(Parent)

CPZ N-Oxide
(Impurity)

CPZ Sulfoxide
(Interferent)

Parent Ion (

)
319.1 335.1 335.1

Retention Time

(Relative)
1.00 (Late) ~0.85 (Early) ~0.90 (Mid)

Key Fragment 86.1 58.1 / 86.1 319.1 (Loss of -O)

Thermal Stability Stable
Labile

(Reverts/Degrades)
Stable

ICH M7 Class Parent
Class 5 (Non-

mutagenic)

Class 5 (Non-

mutagenic)

Part 4: Regulatory Control Workflow
This workflow guides the decision on whether to control CPZ-NO as a specified impurity or a

qualified metabolite.

Decision Tree: Control Strategy
Figure 2: Workflow for establishing specification limits for CPZ N-Oxide.
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Caption: ICH-aligned decision matrix. CPZ N-Oxide usually follows the "Qualified" path due to

its metabolite status.
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[https://www.benchchem.com/product/b571473/docs#toxicology-profile-of-chlorpromazine-n-
oxide-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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